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Compound of Interest

Compound Name: Tranilast sodium

Cat. No.: B1139417

Essential safety and logistical information for the responsible management of Tranilast
sodium waste.

This document provides procedural guidance for the proper disposal of Tranilast sodium, a
compound identified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] Adherence to these protocols is crucial for ensuring laboratory safety and

environmental protection.

Hazard Profile and Regulatory Compliance

Tranilast sodium is classified as an acute oral toxicant (Category 4) and presents a significant
hazard to the aquatic environment.[1] The universally recognized precautionary statement for
its disposal is P501: "Dispose of contents/ container to an approved waste disposal plant.”[1][2]
This directive underscores the necessity of treating Tranilast sodium as a hazardous chemical
waste. Disposal into regular trash or down the sanitary sewer is strictly prohibited.[3][4]
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Hazard Category Classification GHS Hazard Statement
. H302: Harmful if swallowed[1]
Acute Oral Toxicity Category 4
[2][5][6]
) . H400: Very toxic to aquatic
Acute Aquatic Toxicity Category 1 )
life[1]
) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1

with long lasting effects[1]

Step-by-Step Disposal Protocol

The following workflow outlines the mandatory steps for the safe disposal of Tranilast sodium
from a laboratory setting. This process is designed to comply with general laboratory chemical
waste management guidelines and regulations such as the Resource Conservation and
Recovery Act (RCRA).[3][7]
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Waste Generation & Collection

1. Identify Tranilast Sodium Waste
(Solid, solutions, contaminated labware)

Endure chemical compatibility

2. Select a Compatible Waste Container
(Clearly labeled, leak-proof, screw cap)

i

3. Transfer Waste into Container
(Use appropriate PPE, avoid spills)

mmediately after adding waste

Storage & Documentation

4. Securely Close and Label Container
(‘Hazardous Waste', 'Tranilast Sodium®)

i

(5

. Store in Designated Satellite Accumulation Area (SAA)

(At or near the point of generation)

ocument all additions

(6. Maintain Waste Accumulation Log)

When container is full or storage time limit is reached

Disposalv& Pickup

¢

7. Request Waste Pickup

Contact institutional EHS or approved contractor))

8. Professional Disposal
(Transport to an approved waste disposal plant)

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Tranilast sodium waste in a laboratory setting.
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Experimental Protocols for Waste Handling

No specific experimental protocols for the chemical neutralization or deactivation of Tranilast
sodium for disposal purposes are readily available in standard laboratory guidelines. The
primary and mandated disposal method is through a licensed hazardous waste management

service.
Key Operational Procedures:

» Waste Segregation: Do not mix Tranilast sodium waste with other incompatible chemical
waste streams.[3][8] Incompatible materials include strong acids/alkalis and strong
oxidizing/reducing agents.[1]

o Container Management:

o Use containers that are chemically compatible with Tranilast sodium and are in good
condition, free from leaks or damage.[3][8]

o Containers must be kept securely capped at all times, except when adding waste.[7][8]

o Label the container clearly with "Hazardous Waste" and the specific chemical name,
"Tranilast Sodium."[7]

o Storage:

o Store the waste container in a designated Satellite Accumulation Area (SAA) that is at or
near the point of waste generation.[7][8]

o Do not exceed the storage limits for hazardous waste (typically 55 gallons) or acutely toxic
waste (one quart) in the SAA.[7][9]

e Spill Management:

o In case of a spill, treat the spilled material and any cleanup supplies (e.g., absorbent pads,
gloves) as hazardous waste.[9]

o Sweep up solid spills and place them into a suitable, closed container for disposal.[5]
Avoid creating dust.[2][5]
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o Ensure adequate ventilation and wear appropriate Personal Protective Equipment (PPE),
including gloves, safety glasses, and a lab coat.[5]

e Disposal of Empty Containers:

o A container that held Tranilast sodium should be considered hazardous waste unless it
has been triple-rinsed.[9]

o The rinsate from the triple rinse must be collected and disposed of as hazardous waste.[9]

o After proper rinsing, deface the original label before disposing of the container as regular
trash.[9]

e Requesting Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or an
equivalent office to schedule a pickup for the hazardous waste.[7]

o Follow all institutional procedures for waste collection requests.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Tranilast Sodium: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139417#tranilast-sodium-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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